[2-(2,5-dimethylanilino)-2-oxoethyl] (E)-3-(2-methoxyphenyl)-2-phenylprop-2-enoate

• Molecular Formula: C26H25NO4
• Molecular Weight: 415.5 g/mol
• IUPAC Name: [2-(2,5-dimethylanilino)-2-oxoethyl] (E)-3-(2-methoxyphenyl)-2-phenylprop-2-enoate
• InChI: InChI=1S/C26H25NO4/c1-18-13-14-19(2)23(15-18)27-25(28)17-31-26(29)22(20-9-5-4-6-10-20)16-21-11-7-8-12-24(21)30-3/h4-16H,17H2,1-3H3,(H,27,28)/b22-16+
• InChI Key: NEEGVWAAPDHIGY-CJLVFECKSA-N
• Isomeric SMILES: CC1=CC(=C(C=C1)C)NC(=O)COC(=O)/C(=C/C2=CC=CC=C2OC)/C3=CC=CC=C3
• SMILES: CC1=CC(=C(C=C1)C)NC(=O)COC(=O)C(=CC2=CC=CC=C2OC)C3=CC=CC=C3

Description

3-(2-methoxyphenyl)-2-phenyl-2-propenoic acid [2-(2,5-dimethylanilino)-2-oxoethyl] ester is a stilbenoid.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Structurally Related Compounds : Studies on similar compounds, like the synthesis of chiral 7-Oxabicyclo[2.2.1]heptane building blocks for prostanoids, showcase advanced synthetic methods and stereochemical control in organic chemistry, relevant to compounds structurally related to the one (Valiullina et al., 2019).

• Heterocyclic System Synthesis : Methyl and phenylmethyl derivatives have been used in the synthesis of various heterocyclic systems, including pyrido[1,2-a]pyrimidin-4-ones and benzopyran-2-ones (Selič et al., 1997).

• Biocatalysis : Pleurotus ostreatus, a mushroom species, has shown enoate reductase activity towards derivatives of compounds similar to the query compound, offering insights into biocatalytic applications (Skrobiszewski et al., 2013).

• Oxidative Dimerization : Research on methyl 3-(4-methoxyphenyl)propynoate, which is structurally similar, showed oxidative dimerization in a specific chemical system, hinting at the possibilities of similar reactions in the compound of interest (Vasilyev et al., 2003).

• Crystal Structure and Interaction Analysis : Studies on ethyl (Z)-2-cyano-3-[(4-alkoxyphenyl)amino]prop-2-enoates, which are similar in structure, have revealed insights into crystal packing, emphasizing nonhydrogen bonding interactions like N⋯π and O⋯π (Zhang et al., 2011).

• Electronic Device Applications : Research on nanocomposites using related compounds, like poly-2-(4-fluorophenyl)-2-oxoethyl-2-methylprop-2-enoate, has shown potential in electronic devices, indicating similar uses for the compound (Erol et al., 2022).

• Antimicrobial Activity : Some structurally related compounds have been tested for antimicrobial activity, suggesting potential biological applications for the compound in focus (Rauf & Parveen, 2005).

• Optoelectronic Properties : Research on Pechmann dyes, which include structurally related compounds, explores optoelectronic and charge transport properties, indicating potential in OLED materials and similar applications (Wazzan & Irfan, 2019).